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Compound of Interest

Compound Name: Diphenylvinylphosphine

CAS No.: 2155-96-6

Cat. No.: B1198819

Get Quote

This guide provides a comprehensive overview of the spectroscopic techniques used to

characterize diphenylvinylphosphine ((C₆H₅)₂PCH=CH₂), a key building block in organic

synthesis and materials science. Aimed at researchers, scientists, and professionals in drug

development, this document delves into the principles and practical applications of Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for the unambiguous identification

and purity assessment of this versatile organophosphorus compound.

Introduction: The Significance of
Diphenylvinylphosphine
Diphenylvinylphosphine is a valuable reagent and ligand in a multitude of chemical

transformations, including the Wittig, Staudinger, and Mitsunobu reactions. Its utility stems from

the unique reactivity of the phosphine moiety in conjunction with the polymerizable vinyl group.

Accurate and thorough characterization of this compound is paramount to ensure

reproducibility and success in its synthetic applications. This guide will focus on the two primary

spectroscopic methods for its characterization: NMR and IR spectroscopy.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into Molecular Structure
NMR spectroscopy is an indispensable tool for elucidating the precise structural features of

diphenylvinylphosphine. By analyzing the magnetic properties of atomic nuclei, specifically

¹H, ¹³C, and ³¹P, we can map out the connectivity and chemical environment of each atom

within the molecule.

¹H NMR Spectroscopy: Unraveling the Proton
Environment
Proton (¹H) NMR spectroscopy provides detailed information about the hydrogen atoms in

diphenylvinylphosphine. The spectrum is characterized by distinct signals for the aromatic

protons of the phenyl groups and the protons of the vinyl group.

Interpreтация:

Phenyl Protons: The ten protons on the two phenyl groups typically appear as a complex

multiplet in the aromatic region of the spectrum, generally between 7.0 and 8.0 ppm. The

exact chemical shifts and splitting patterns are influenced by the electron-withdrawing nature

of the phosphorus atom and the anisotropic effects of the phenyl rings.

Vinyl Protons: The three protons of the vinyl group give rise to a characteristic set of signals.

Due to spin-spin coupling with each other and with the ³¹P nucleus, these signals appear as

complex multiplets. The geminal, cis, and trans coupling constants between the vinyl

protons, as well as the coupling to the phosphorus atom, are key diagnostic features. The

vinyl proton attached to the same carbon as the phosphorus atom (α-proton) will show a

distinct coupling to ³¹P. The two terminal vinyl protons (β-protons) will also exhibit coupling to

the phosphorus, albeit with different magnitudes.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Carbon-13 (¹³C) NMR spectroscopy provides a detailed map of the carbon framework of

diphenylvinylphosphine. Each unique carbon atom in the molecule gives rise to a distinct

signal, allowing for a complete assignment of the carbon skeleton.
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Data Presentation: ¹³C NMR Spectral Data of Diphenylvinylphosphine

Carbon Atom Chemical Shift (δ) in ppm (in CDCl₃)

C=CH₂ 131.8

C=CH₂ 134.9 (d, J(C,P) = 17.1 Hz)

i-C (Phenyl) 137.6 (d, J(C,P) = 11.2 Hz)

o-C (Phenyl) 133.6 (d, J(C,P) = 19.1 Hz)

m-C (Phenyl) 128.6

p-C (Phenyl) 129.0

Causality Behind Experimental Choices: The use of a deuterated solvent like chloroform-d

(CDCl₃) is standard practice in NMR to avoid overwhelming the spectrum with solvent signals.

The observation of carbon-phosphorus coupling (J(C,P)) is a powerful tool for assigning

carbons in proximity to the phosphorus atom. The magnitude of the coupling constant provides

valuable structural information.

³¹P NMR Spectroscopy: The Definitive Phosphorus
Fingerprint
Phosphorus-31 (³¹P) NMR is a highly specific and sensitive technique for characterizing

organophosphorus compounds. Since ³¹P has a natural abundance of 100% and a spin of ½, it

provides a single, sharp signal for diphenylvinylphosphine in a spectral region free from

interference from other nuclei.

Interpreтация:

The ³¹P{¹H} NMR spectrum of diphenylvinylphosphine, with proton decoupling, exhibits a

single resonance. The chemical shift of this signal is highly indicative of the trivalent

phosphorus environment. For diphenylvinylphosphine, the ³¹P chemical shift is typically

observed around -16.1 ppm, referenced to 85% H₃PO₄.[1] This value is characteristic of a

triarylphosphine and is sensitive to the electronic effects of the substituents on the phosphorus

atom.
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Infrared (IR) Spectroscopy: Probing Molecular
Vibrations
Infrared (IR) spectroscopy provides valuable information about the functional groups present in

a molecule by measuring the absorption of infrared radiation, which excites molecular

vibrations. The IR spectrum of diphenylvinylphosphine displays characteristic absorption

bands corresponding to the vibrations of the phenyl rings, the vinyl group, and the P-C bonds.

Data Presentation: Key IR Absorption Bands for Diphenylvinylphosphine

Functional Group Vibrational Mode
Wavenumber
(cm⁻¹)

Intensity

Aromatic C-H Stretching 3100-3000 Medium

Vinyl C-H Stretching 3080-3010 Medium

C=C Stretching ~1630 Medium

Aromatic C=C Stretching
~1600, 1580, 1480,

1435
Medium to Strong

Phenyl-P Stretching ~1100 Medium

Vinyl C-H Bending (out-of-plane) ~990, ~910 Strong

Aromatic C-H Bending (out-of-plane) ~740, ~690 Strong

Expertise & Experience: The bands around 3000 cm⁻¹ are characteristic of C-H stretching

vibrations. The peaks just above 3000 cm⁻¹ are indicative of unsaturated (aromatic and vinyl)

C-H bonds, while any peaks just below 3000 cm⁻¹ would suggest the presence of saturated C-

H bonds, which should be absent in a pure sample of diphenylvinylphosphine. The strong

absorptions in the 900-650 cm⁻¹ region are particularly diagnostic for the substitution patterns

on the aromatic rings and the vinyl group.

Experimental Protocols: A Self-Validating System
The following protocols are designed to yield high-quality, reproducible spectroscopic data for

diphenylvinylphosphine, ensuring the integrity of the analytical results.
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NMR Spectroscopy Protocol
Sample Preparation (Air-Sensitive Compound):

Inert Atmosphere: All manipulations of diphenylvinylphosphine should be performed under

an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox

techniques to prevent oxidation.

Solvent Degassing: Use a deuterated solvent (e.g., CDCl₃, C₆D₆, or THF-d₈) that has been

thoroughly degassed by several freeze-pump-thaw cycles.

Sample Transfer: In an inert atmosphere, accurately weigh approximately 10-20 mg of

diphenylvinylphosphine and dissolve it in ~0.6 mL of the degassed deuterated solvent in a

clean, dry NMR tube.

Sealing: Securely cap the NMR tube and, if necessary, seal it with Parafilm® for transport to

the NMR spectrometer.

Data Acquisition:

Instrument Tuning: Tune the NMR probe for the ¹H, ¹³C, and ³¹P frequencies.

¹H NMR: Acquire a standard one-dimensional ¹H spectrum. Typical parameters include a 30°

pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a

good signal-to-noise ratio.

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance

and sensitivity of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-5

seconds) may be necessary.

³¹P NMR: Acquire a proton-decoupled ³¹P spectrum. A 30-45° pulse angle and a relaxation

delay of 2-5 seconds are generally sufficient.

IR Spectroscopy Protocol
Sample Preparation (Air-Sensitive Liquid/Solid):

KBr Pellet (for solids):
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In a glovebox, thoroughly grind a small amount of diphenylvinylphosphine (1-2 mg) with

~100 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and

pestle.

Transfer the mixture to a pellet press and apply pressure to form a transparent pellet.

Thin Film (for liquids or low-melting solids):

In a glovebox, place a drop of liquid diphenylvinylphosphine or a small amount of the

molten solid between two salt plates (e.g., NaCl or KBr).

Gently press the plates together to form a thin film.

Solution Cell (for air-sensitive solutions):

Prepare a solution of diphenylvinylphosphine in a dry, IR-transparent solvent (e.g.,

carbon tetrachloride or chloroform) in a glovebox.

Fill a sealed liquid IR cell with the solution.

Data Acquisition:

Background Spectrum: Record a background spectrum of the empty spectrometer or the salt

plates/KBr pellet without the sample.

Sample Spectrum: Record the spectrum of the prepared sample.

Data Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.

Visualization of Key Structural Features
The following diagrams illustrate the molecular structure and the logical workflow for the

spectroscopic characterization of diphenylvinylphosphine.

Caption: Molecular structure of Diphenylvinylphosphine.
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Synthesis & Purification

Spectroscopic Characterization Data Analysis & Verification

Synthesis of
Diphenylvinylphosphine

NMR Spectroscopy
(¹H, ¹³C, ³¹P)

IR Spectroscopy

Structure Elucidation

Purity Assessment

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization.

Conclusion
The synergistic application of NMR (¹H, ¹³C, and ³¹P) and IR spectroscopy provides a robust

and definitive method for the characterization of diphenylvinylphosphine. This guide has

outlined the key spectral features, provided detailed experimental protocols that ensure data

integrity, and emphasized the causal reasoning behind these analytical choices. By adhering to

these principles and methodologies, researchers can confidently verify the structure and purity

of their diphenylvinylphosphine, paving the way for its successful application in their scientific

endeavors.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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